Cas no 1805128-46-4 (Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805128-46-4
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4839777
• Update Time: 2025-05-26

Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-18-6-5(8(15)19-2)4(20-9(10,11)12)3-13-7(6)14(16)17/h3H,1-2H3
• InChI Key： BIJBUORHTKOCET-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1C(=O)OC)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805128-46-4): An Overview

Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805128-46-4) is a highly specialized compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyridine, a six-membered heterocyclic aromatic compound containing one nitrogen atom. The presence of the methoxy, nitro, and trifluoromethoxy substituents imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate is characterized by a pyridine ring with specific functional groups attached at different positions. The methoxy group at the 3-position and the trifluoromethoxy group at the 5-position contribute to the compound's lipophilicity and electronic properties, while the nitro group at the 2-position adds reactivity and potential for further chemical modifications. The ester functionality at the 4-position, specifically the methyl ester, provides additional versatility in synthetic pathways.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles. One area where Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate has shown promise is in the synthesis of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has highlighted the potential of this compound as a precursor for developing drugs that target specific inflammatory pathways. The unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, such as solubility, stability, and bioavailability, which are crucial for effective drug delivery.

Beyond its applications in medicinal chemistry, Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate has also been explored in the field of agrochemicals. Studies have demonstrated its utility as an intermediate in the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. The presence of fluorine atoms in the structure contributes to increased metabolic stability and resistance to degradation, making it an attractive candidate for developing sustainable agricultural solutions.

The synthesis of Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the nitration of a substituted pyridine followed by methylation and trifluoromethylation steps. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. Researchers at leading institutions have reported novel catalytic systems that significantly reduce reaction times and minimize by-product formation.

The physicochemical properties of Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate have been extensively studied to understand its behavior in different environments. Its melting point, boiling point, solubility in various solvents, and spectral characteristics have been documented in scientific literature. These properties are essential for optimizing its use in both laboratory-scale experiments and industrial processes.

In conclusion, Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805128-46-4) is a versatile compound with significant potential in multiple areas of research and development. Its unique chemical structure and functional groups make it an ideal candidate for synthesizing advanced pharmaceuticals and agrochemicals. Ongoing studies continue to uncover new applications and improve synthetic methodologies, further solidifying its importance in the scientific community.